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Compound of Interest

Compound Name:
1-Hydroxycyclohexyl phenyl

ketone

Cat. No.: B179516 Get Quote

An In-depth Technical Guide to Irgacure 184
This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of the photoinitiator Irgacure 184. The information is intended for researchers,

scientists, and professionals in drug development and material science who are utilizing UV-

curable systems.

Introduction
Irgacure 184, with the chemical name 1-Hydroxycyclohexyl phenyl ketone (HCPK), is a

highly efficient, non-yellowing photoinitiator.[1][2] It belongs to the class of Norrish Type I

photoinitiators, which undergo α-cleavage upon exposure to ultraviolet (UV) radiation to

generate free radicals.[2][3] These free radicals subsequently initiate the polymerization of

unsaturated monomers and oligomers, such as acrylates and methacrylates, leading to the

rapid curing of coatings, inks, adhesives, and other formulations.[2][4] Its excellent

performance characteristics, including high reactivity and minimal yellowing upon curing and

subsequent light exposure, make it a widely used component in various industrial applications.

[2][5]

Chemical Structure and Properties
The chemical identity and key properties of Irgacure 184 are summarized below.

Chemical Structure
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Caption: Chemical structure of Irgacure 184.

Physical and Chemical Properties
Property Value Reference

Chemical Name
1-Hydroxycyclohexyl phenyl

ketone
[1][2]

Synonyms HCPK, Photoinitiator 184 [2]

CAS Number 947-19-3 [1]

Molecular Formula C₁₃H₁₆O₂ [4]

Molecular Weight 204.26 g/mol [4]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 45-50 °C [1][2]

Boiling Point 175 °C @ 15 mm Hg [2]

Density 1.17 g/cm³ [2]

Flash Point >150 °C [2]

Solubility
Irgacure 184 exhibits good solubility in a wide range of organic solvents and monomers.
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Solvent Solubility at 20°C ( g/100 g solution)

Acetone > 50

Butyl Acetate > 50

Methanol > 50

Toluene > 50

Hexanedioldiacrylate (HDDA) > 50

Trimethylolpropane Triacrylate (TMPTA) 43

Tripropyleneglycol Diacrylate (TPGDA) 43

Water < 0.01

UV Absorption Spectrum
The UV absorption spectrum of Irgacure 184 shows characteristic peaks that are crucial for its

function as a photoinitiator.

Wavelength (λmax) Solvent

246 nm Acetonitrile

280 nm Acetonitrile

333 nm Acetonitrile

Mechanism of Photoinitiation
Irgacure 184 is a Norrish Type I photoinitiator. Upon absorption of UV light, the molecule

undergoes homolytic cleavage of the carbon-carbon bond between the carbonyl group and the

cyclohexyl ring. This process, known as α-cleavage, generates two free radical species: a

benzoyl radical and a hydroxycyclohexyl radical. Both of these radicals are capable of initiating

the polymerization of vinyl monomers.
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Irgacure 184
(1-Hydroxycyclohexyl phenyl ketone)

Excited State Irgacure 184*

UV Light (hν)

α-Cleavage (Norrish Type I)

Benzoyl Radical Hydroxycyclohexyl Radical

Monomer (e.g., Acrylate)

Initiation Initiation

Polymerization

 

Sample Preparation

Photo-DSC Analysis

Data Analysis

Prepare photocurable
formulation with Irgacure 184

Accurately weigh a small
amount (1-5 mg) into a DSC pan

Place sample and reference
pans into the DSC cell

Equilibrate at the desired
isothermal temperature

Expose sample to UV light
of a specific intensity

Record exothermic heat
flow vs. time

Integrate the heat flow curve
to determine total reaction enthalpy (ΔH)

Calculate the degree of
conversion vs. time

Determine the rate of
polymerization (Rp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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